Cas no 28457-10-5 ((4-bromo-2-methylpentan-2-yl)benzene)

• Product Name: (4-bromo-2-methylpentan-2-yl)benzene
• CAS No: 28457-10-5
• MF: C₁₂H₁₇Br
• MW: 241.167382955551
• CID: 5976633
• PubChem ID: 64715589
• Update Time: 2025-11-05

(4-bromo-2-methylpentan-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, (3-bromo-1,1-dimethylbutyl)-
• (4-bromo-2-methylpentan-2-yl)benzene
• AKOS014043190
• 28457-10-5
• CS-0275202
• EN300-1863835

• Inchi： 1S/C12H17Br/c1-10(13)9-12(2,3)11-7-5-4-6-8-11/h4-8,10H,9H2,1-3H3
• InChI Key： UGKAYVNZNDOQTN-UHFFFAOYSA-N
• SMILES： C1(C(C)(C)CC(Br)C)=CC=CC=C1

Computed Properties

• Exact Mass: 240.05136g/mol
• Monoisotopic Mass: 240.05136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on (4-bromo-2-methylpentan-2-yl)benzene

The Compound CAS No 28457-10-5: (4-Bromo-2-Methylpentan-2-yl)Benzene

The compound with CAS number 28457-10-5, commonly referred to as (4-bromo-2-methylpentan-2-yl)benzene, is a significant organic compound in the field of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into the structure, synthesis, properties, and recent advancements related to (4-bromo-2-methylpentan-2-yl)benzene.

Structure and Properties

(4-Bromo-2-methylpentan-2-yl)benzene consists of a benzene ring attached to a substituted pentane chain. The pentane chain is substituted with a bromine atom at the 4-position and a methyl group at the 2-position, creating a branched structure. This substitution pattern imparts unique electronic and steric properties to the molecule, making it versatile for various chemical reactions.

The compound exhibits a melting point of approximately -30°C and a boiling point around 180°C under standard conditions. Its solubility in organic solvents such as dichloromethane and diethyl ether is relatively high, which facilitates its use in organic synthesis processes.

Synthesis Methods

The synthesis of (4-bromo-2-methylpentan-2-yl)benzene involves multiple steps, typically starting from benzene derivatives and alkyl halides. One common approach is the Friedel-Crafts alkylation reaction, where benzene reacts with an alkyl bromide in the presence of a Lewis acid catalyst like aluminum chloride. This reaction selectively introduces the alkyl group onto the benzene ring, forming the desired product.

Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions. For instance, the use of palladium-catalyzed cross-coupling reactions has enabled more precise control over the substitution patterns on the benzene ring, leading to higher yields of (4-bromo-2-methylpentan-2-yl)benzene.

Applications in Industry and Research

(4-Bromo-2-methylpentan-2-yl)benzene finds applications in several industrial sectors, including pharmaceuticals, agrochemicals, and specialty chemicals. Its bromine substituent makes it an ideal precursor for further functionalization through nucleophilic aromatic substitution or elimination reactions.

In pharmaceutical research, this compound serves as a building block for developing bioactive molecules with potential therapeutic applications. For example, derivatives of (4-bromo-2-methylpentan-2-yl)benzene have been explored as candidates for anti-inflammatory and antitumor agents.

Recent Research Findings

Recent studies have focused on enhancing the sustainability of (4-bromo-2-methylpentan-2-yllbenzene) production by employing greener synthetic routes. Researchers have investigated the use of microwave-assisted synthesis to reduce reaction times and energy consumption while maintaining product quality.

Additionally, computational chemistry techniques have been employed to predict the electronic properties and reactivity of (4-bromo-pentan-substituted benzene) derivatives. These studies provide valuable insights into optimizing reaction conditions for large-scale production.

Another area of active research involves exploring the use of (4-bromo-pentan-substituted benzene) in polymer chemistry. Scientists are investigating its potential as a monomer for synthesizing novel polymeric materials with tailored mechanical and thermal properties.

Conclusion

(4-Bromo-pentan-substituted benzene) continues to be a focal point in chemical research due to its unique properties and wide-ranging applications. With ongoing advancements in synthetic methodologies and computational tools, this compound is poised to play an even more significant role in diverse fields such as pharmaceuticals, agrochemicals, and materials science.